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Compound of Interest

Compound Name: DND-189

Cat. No.: B12413859 Get Quote

For researchers, scientists, and drug development professionals utilizing LysoSensor™ Green

DND-189, adherence to proper disposal protocols is critical for maintaining laboratory safety

and environmental compliance. This guide provides detailed, step-by-step procedures for the

safe handling and disposal of this fluorescent probe.

LysoSensor™ Green DND-189 is a fluorescent probe used to measure the pH of acidic

organelles in living cells.[1][2] It is typically supplied as a solution in dimethyl sulfoxide (DMSO).

[2][3] Due to its chemical nature and the solvent used, specific precautions must be taken for

its disposal.

Chemical and Physical Properties
A summary of the key quantitative data for LysoSensor™ Green DND-189 is presented below

for easy reference.

Property Value

Molecular Formula C₂₄H₂₂N₄O₂[1][2]

Molecular Weight 398.46 g/mol [1][2]

Appearance Green Solid / Orange Solution[1]

Excitation/Emission 443/505 nm[1][2]

Solvent Typically Dimethyl Sulfoxide (DMSO)[2][3]
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Experimental Protocol: Disposal of LysoSensor™
Green DND-189
The following protocol outlines the recommended steps for the safe disposal of small quantities

of LysoSensor™ Green DND-189 typically used in research settings. This procedure is based

on general best practices for chemical waste management. Always consult your institution's

specific safety data sheets (SDS) and waste disposal guidelines before proceeding.

Materials:

Appropriate Personal Protective Equipment (PPE): safety goggles, lab coat, and chemical-

resistant gloves (nitrile or neoprene recommended).[4]

Designated hazardous waste container for organic solvent waste.

Chemical fume hood.

Spill containment materials (e.g., absorbent pads).

Procedure:

Preparation:

Ensure all activities are performed within a certified chemical fume hood to minimize

inhalation exposure.

Wear all required PPE, including safety goggles, a lab coat, and chemical-resistant gloves.

Waste Segregation:

Do not mix LysoSensor™ Green DND-189 waste with aqueous waste streams or other

incompatible chemicals.

Waste containing this compound and its DMSO solvent should be collected in a

designated, properly labeled hazardous waste container for flammable organic solvents.

Container Management:
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The waste container must be made of a material compatible with DMSO and other organic

solvents.

Keep the waste container securely closed when not in use.

The container should be clearly labeled with "Hazardous Waste," the full chemical names

of the contents (LysoSensor™ Green DND-189, Dimethyl Sulfoxide), and the approximate

concentrations.

Disposal of Contaminated Materials:

Any materials that have come into contact with LysoSensor™ Green DND-189, such as

pipette tips, gloves, and absorbent pads, should also be disposed of in the designated

solid hazardous waste container.

Final Disposal:

Arrange for the pickup and disposal of the hazardous waste container through your

institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste

disposal contractor.

Do not pour LysoSensor™ Green DND-189 waste down the drain or dispose of it in

regular trash.[5]

Visualizing the Disposal Workflow
The following diagram illustrates the logical flow of the disposal process for LysoSensor™

Green DND-189.
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Start: Handling
DND-189 Waste

Step 1:
Wear Appropriate PPE

(Goggles, Lab Coat, Gloves)

Step 2:
Work in a

Chemical Fume Hood

Step 3:
Segregate Waste

(Organic Solvent Stream)

Step 4:
Collect in Labeled

Hazardous Waste Container

Step 5:
Dispose of Contaminated
Solid Waste Separately

Step 6:
Store Waste Container

Securely

Step 7:
Arrange for EHS Pickup

and Final Disposal

End: Safe Disposal
Complete

Click to download full resolution via product page

Caption: Disposal Workflow for LysoSensor™ Green DND-189.
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This guide provides a foundational understanding of the proper disposal procedures for

LysoSensor™ Green DND-189. By adhering to these steps and your institution's specific

protocols, you contribute to a safer laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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